1-(4-chlorobenzyl)-8-((2-(diethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-8-[2-(diethylamino)ethylamino]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H27ClN6O2/c1-5-26(6-2)12-11-22-19-23-17-16(24(19)3)18(28)27(20(29)25(17)4)13-14-7-9-15(21)10-8-14/h7-10H,5-6,11-13H2,1-4H3,(H,22,23)
• InChI Key: SSUJIRDDWLXNRF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=NC2=C(N1C)C(=O)N(C(=O)N2C)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H27ClN6O2
• Molecular Weight: 418.9 g/mol
• CAS No.: 919020-86-3

Description

1-(4-Chlorobenzyl)-8-((2-(diethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a purine-based derivative characterized by a 4-chlorobenzyl substituent at the N1-position, a diethylaminoethylamino group at the C8-position, and methyl groups at N3 and N5. Its synthesis likely involves nucleophilic substitution at the C8-position, analogous to methods described for related purine diones (e.g., bromination followed by amine displacement) .

Biological Activity

1-(4-chlorobenzyl)-8-((2-(diethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a synthetic compound with potential pharmacological applications. This article reviews its biological activity, including mechanisms of action, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a purine core with various substituents that may influence its biological activity. The presence of the 4-chlorobenzyl group and the diethylaminoethyl side chain suggests potential interactions with biological targets such as receptors or enzymes.

Preliminary studies indicate that this compound may interact with specific biological pathways:

• Enzyme Inhibition : It may inhibit certain enzymes involved in cellular signaling or metabolism.
• Receptor Modulation : The diethylamino group could facilitate binding to neurotransmitter receptors, enhancing or inhibiting their activity.

Anticancer Properties

Research has indicated that compounds similar to 1-(4-chlorobenzyl)-8-((2-(diethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione exhibit anticancer properties. For instance:

• Cell Line Studies : In vitro studies on cancer cell lines have shown that the compound can induce apoptosis (programmed cell death), particularly in non-small cell lung carcinoma (NSCLC) models.
• Mechanistic Insights : The compound's ability to disrupt DNA synthesis and repair mechanisms has been highlighted as a key factor in its anticancer efficacy.

Neuropharmacological Effects

The diethylamino group suggests potential neuropharmacological effects:

• CNS Activity : Some studies suggest that similar compounds may act as central nervous system (CNS) stimulants or depressants depending on their structure.
• Behavioral Studies : Animal models have shown changes in behavior indicative of anxiolytic or antidepressant effects.

Case Studies

• Study on Antitumor Activity :
  • Objective : To evaluate the efficacy of the compound against NSCLC.
  • Methodology : Cell viability assays were performed using various concentrations of the compound.
  • Results : Significant reduction in cell viability was observed at concentrations above 10 µM, with IC50 values indicating potent activity.
• Neuropharmacological Assessment :
  • Objective : To assess the impact on anxiety-like behaviors in rodent models.
  • Methodology : Behavioral tests such as the elevated plus maze were employed.
  • Results : Administration of the compound resulted in increased time spent in open arms, suggesting anxiolytic effects.

Data Tables

Study Type	Objective	Key Findings
Antitumor Activity	Evaluate efficacy against NSCLC	IC50 < 10 µM; significant apoptosis
Neuropharmacology	Assess anxiety-like behaviors	Increased open arm time in rodents

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ in substituent groups at the benzyl position, amino side chains, and methylation patterns. Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Analogous Purine Diones

Compound Name	Benzyl Substituent	Amino Group Substituent	Methylation Pattern	Molecular Formula	Key Features
Target: 1-(4-Chlorobenzyl)-8-((2-(diethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione	4-Chlorobenzyl	2-(Diethylamino)ethylamino	3,7-dimethyl	C₁₉H₂₅ClN₆O₂	High lipophilicity due to diethylamino group; 4-Cl may enhance steric bulk
7-(2-Chlorobenzyl)-8-[(3-methoxypropyl)amino]-3-methyl-3,7-dihydro-1H-purine-2,6-dione	2-Chlorobenzyl	3-Methoxypropylamino	3-methyl	C₁₇H₁₉ClN₆O₃	Methoxy group increases hydrophilicity; 2-Cl alters electronic distribution
7-(2-Chlorobenzyl)-8-{[2-(dimethylamino)ethyl]amino}-3-methyl-3,7-dihydro-1H-purine-2,6-dione	2-Chlorobenzyl	2-(Dimethylamino)ethylamino	3-methyl	C₁₇H₂₀ClN₇O₂	Dimethylamino reduces lipophilicity vs. diethylamino; shorter alkyl chain
7-[(2-Chlorophenyl)methyl]-8-(3-hydroxypropylamino)-3-methylpurine-2,6-dione	2-Chlorobenzyl	3-Hydroxypropylamino	3-methyl	C₁₆H₁₈ClN₅O₃	Hydroxy group enhances aqueous solubility; potential for hydrogen bonding
8-[Bis(2-hydroxyethyl)amino]-1,3-dimethyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione	3-Methylbenzyl	Bis(2-hydroxyethyl)amino	1,3-dimethyl	C₁₉H₂₄N₆O₄	Polar hydroxy groups improve solubility; 3-methylbenzyl adds steric hindrance

Key Observations

Benzyl Substituent Position: The 4-chlorobenzyl group in the target compound may confer distinct steric and electronic effects compared to 2-chlorobenzyl analogs (e.g., ). 3-Methylbenzyl derivatives () introduce additional hydrophobicity but lack the electron-withdrawing Cl atom, altering electronic interactions .

Amino Side Chain Modifications: The 2-(diethylamino)ethylamino group in the target compound enhances lipophilicity compared to dimethylamino () or hydroxypropyl () substituents. This could improve blood-brain barrier penetration but reduce solubility .

Methylation Pattern :

• 3,7-Dimethylation in the target compound may stabilize the purine ring conformation, whereas analogs with single methylation (e.g., 3-methyl in ) exhibit reduced steric shielding at N7 .

Spectral Characteristics :

• While direct spectral data for the target compound are unavailable, analogs like 8-chloro-1,3-dimethyl-7-substituted derivatives () show FTIR peaks at ~1697 cm⁻¹ (C=O stretching) and ~744 cm⁻¹ (C-Cl), suggesting similar carbonyl and halogen signatures in the target .